Cas no 778-36-9 (pentafluorobenzene-1-sulfonamide)

• Product Name: pentafluorobenzene-1-sulfonamide
• CAS No: 778-36-9
• MF: C₆H₂F₅NO₂S
• MW: 247.142597675323
• MDL: MFCD02090183
• CID: 3029736
• PubChem ID: 2063927
• Update Time: 2025-04-21

pentafluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• PENTAFLUOROBENZENESULPHONAMIDE
• pentafluorobenzene-1-sulfonamide
• DTXSID701307749
• 778-36-9
• EN300-270555
• s10419
• MFCD02090183
• pentafluorobenzene-sulfonamide
• AS-54474
• CHEMBL2333413
• SCHEMBL571331
• BDBM50429925
• Pentafluorobenzenesulfonamide
• AKOS001018628
• pentafluorophenylsulfonamide
• ZWVYQZBCSXCUOO-UHFFFAOYSA-N
• 2,3,4,5,6-pentafluorobenzenesulfonamide
• L7T

• MDL： MFCD02090183
• Inchi： 1S/C6H2F5NO2S/c7-1-2(8)4(10)6(15(12,13)14)5(11)3(1)9/h(H2,12,13,14)
• InChI Key： ZWVYQZBCSXCUOO-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=C(C=1F)F)F)F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 246.97264029g/mol
• Monoisotopic Mass: 246.97264029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.5Ų

pentafluorobenzene-1-sulfonamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides